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dihydroxybenzoate

Cat. No.: B1442436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
Ethyl 4-bromo-2,3-dihydroxybenzoate is a halogenated aromatic compound with significant

potential in medicinal chemistry and materials science. Its molecular structure, characterized by

a benzoate backbone with bromine and hydroxyl substitutions, makes it a versatile

intermediate for the synthesis of more complex molecules. This guide provides a detailed

overview of its core physicochemical properties, with a focus on its molecular weight and

structural attributes.

Core Molecular Attributes
Ethyl 4-bromo-2,3-dihydroxybenzoate is a substituted benzoic acid ester. The presence of a

bromine atom and two hydroxyl groups on the benzene ring, along with the ethyl ester group,

dictates its chemical reactivity and physical properties.

Molecular Identity
Chemical Name: Ethyl 4-bromo-2,3-dihydroxybenzoate

CAS Number: 1312609-83-8[1]

Molecular Formula: C₉H₉BrO₄[1][2]
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Molecular Weight and Mass
The molecular weight of a compound is a fundamental parameter for stoichiometric calculations

in chemical reactions and for the characterization of the substance.

Average Molecular Weight: 261.06936 g/mol [1]

Monoisotopic Mass: 259.9684 Da[2]

These values are crucial for analytical techniques such as mass spectrometry, where the

isotopic distribution of elements is resolved.

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 4-bromo-2,3-dihydroxybenzoate
is presented below. These properties are essential for its handling, storage, and application in

experimental settings.

Property Value Source

Molecular Formula C₉H₉BrO₄ [1][2]

Molecular Weight 261.06936 g/mol [1]

Monoisotopic Mass 259.9684 Da [2]

CAS Number 1312609-83-8 [1]

InChIKey
PSZXIAXXYJBWNW-

UHFFFAOYSA-N
[1]

SMILES
CCOC(=O)C1=C(C(=C(C=C1)

Br)O)O
[1][2]

Molecular Structure and Visualization
The arrangement of atoms in Ethyl 4-bromo-2,3-dihydroxybenzoate is depicted in the

following diagram. The structure consists of a central benzene ring substituted with a bromine

atom at position 4, two hydroxyl groups at positions 2 and 3, and an ethyl ester group at

position 1.
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Molecular structure of Ethyl 4-bromo-2,3-dihydroxybenzoate.

Applications in Research and Development
While specific, large-scale applications of Ethyl 4-bromo-2,3-dihydroxybenzoate are not

extensively documented in publicly available literature, its structure suggests its utility as a

building block in organic synthesis. The presence of multiple functional groups (hydroxyl,

bromo, and ester) allows for a variety of chemical transformations, making it a valuable

intermediate for creating novel compounds with potential biological activity. For instance,

related compounds like ethyl 4-bromo-2-hydroxybenzoate are used in the synthesis of

pharmaceuticals and agrochemicals, and in biochemical research to study enzyme kinetics.[3]

Synthesis and Handling
Synthetic Pathways
The synthesis of substituted benzoates such as Ethyl 4-bromo-2,3-dihydroxybenzoate
typically involves multi-step processes. A general approach could involve the bromination of a

dihydroxybenzoic acid precursor, followed by esterification with ethanol. For example, a similar

compound, methyl 4-bromo-2-hydroxybenzoate, is synthesized by dissolving 2-hydroxy-4-

bromobenzoic acid in anhydrous methanol with the addition of concentrated sulfuric acid,

followed by heating under reflux.[4] The final product is then purified using techniques like

column chromatography.

Storage and Safety
As a laboratory chemical, Ethyl 4-bromo-2,3-dihydroxybenzoate should be handled with

appropriate safety precautions. While specific hazard information for this exact compound is

not readily available, related bromo-hydroxybenzoates are known to cause skin and eye

irritation and may cause respiratory irritation. It is recommended to store the compound in a

cool, dry, and well-ventilated area, away from incompatible materials.

Conclusion
Ethyl 4-bromo-2,3-dihydroxybenzoate is a chemical compound with well-defined molecular

characteristics, most notably its molecular weight of 261.06936 g/mol .[1] Its multifunctional

structure provides a platform for the synthesis of new chemical entities, which is of particular
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interest to researchers in drug discovery and materials science. Further investigation into its

reactivity and biological activity is warranted to fully explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1442436?utm_src=pdf-custom-synthesis
http://www.abacipharma.com/AB19233
http://www.abacipharma.com/AB19233
https://pubchemlite.lcsb.uni.lu/e/compound/58316155
https://pubchemlite.lcsb.uni.lu/e/compound/58316155
https://www.smolecule.com/products/s829784
https://www.chemicalbook.com/synthesis/methyl-4-bromo-2-hydroxybenzoate.htm
https://www.chemicalbook.com/synthesis/methyl-4-bromo-2-hydroxybenzoate.htm
https://www.benchchem.com/product/b1442436#ethyl-4-bromo-2-3-dihydroxybenzoate-molecular-weight
https://www.benchchem.com/product/b1442436#ethyl-4-bromo-2-3-dihydroxybenzoate-molecular-weight
https://www.benchchem.com/product/b1442436#ethyl-4-bromo-2-3-dihydroxybenzoate-molecular-weight
https://www.benchchem.com/product/b1442436#ethyl-4-bromo-2-3-dihydroxybenzoate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1442436?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

